Cas no 1401319-44-5 (1-(4-Fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(4-Fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1401319-44-5
• MF: C₁₂H₁₀FN₃O₃
• MW: 263.224505901337
• MDL: MFCD22573460
• CID: 4698575
• Update Time: 2025-08-05

1-(4-Fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(4-fluoro-2H-indazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid
• STL312963
• BBL033704
• 3-pyrrolidinecarboxylic acid, 1-(4-fluoro-1H-indazol-3-yl)-5-oxo-
• 1-(4-Fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD22573460
• Inchi： 1S/C12H10FN3O3/c13-7-2-1-3-8-10(7)11(15-14-8)16-5-6(12(18)19)4-9(16)17/h1-3,6H,4-5H2,(H,14,15)(H,18,19)
• InChI Key： ZPIDVNTZFXKGIN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=NN2)N1C(CC(C(=O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• Topological Polar Surface Area: 86.3

Additional information on 1-(4-Fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(4-Fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1401319-44-5)

1-(4-Fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1401319-44-5) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound combines an indazole core with a pyrrolidine carboxylic acid moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for fluorinated indazole derivatives has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of the 4-fluoro substituent in this compound improves its lipophilicity and membrane permeability, critical factors for oral drug development. This aligns with the growing focus on small-molecule drugs in oncology and inflammatory diseases, where CAS 1401319-44-5 is frequently cited in patent literature.

Synthetic routes to 1-(4-Fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid often involve multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and cyclization strategies. The compound’s carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or conjugates for improved delivery. Such modifications are pivotal in addressing challenges like drug resistance, a hot topic in 2024’s pharmaceutical R&D landscape.

From an analytical perspective, CAS 1401319-44-5 exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) studies reveal characteristic peaks for the indazole proton and pyrrolidone carbonyl, while mass spectrometry confirms its molecular weight (279.23 g/mol). These features are essential for quality control in industrial-scale synthesis, a concern frequently raised in GMP compliance discussions.

The compound’s potential extends beyond therapeutics. Recent studies explore its utility as a chemical probe for studying protein-ligand interactions, leveraging its fluorescence properties. This application resonates with the rising popularity of AI-driven molecular docking tools, where users often search for "fluorinated scaffolds for virtual screening." Additionally, its stability under physiological pH makes it a candidate for diagnostic imaging agents.

Environmental and safety profiles of 1-(4-Fluoro-1H-indazol-3-yl)-5-oxopyrrolidine-3-carboxylic acid are rigorously evaluated. While not classified as hazardous, proper handling protocols are recommended due to its fine particulate nature—a detail emphasized in laboratory safety guidelines searches. The compound’s biodegradability is under investigation, reflecting the industry’s shift toward green chemistry principles.

Market-wise, suppliers of CAS 1401319-44-5 highlight its availability in milligram to kilogram quantities, catering to both academic and industrial buyers. Pricing trends correlate with the scarcity of 4-fluoroindazole precursors, a frequently queried term among synthetic chemists. Regulatory filings indicate its inclusion in several investigational new drug (IND) applications, though clinical data remains proprietary.

Future directions for this compound include structure-activity relationship (SAR) studies to optimize its pharmacokinetic profile. Computational models predict promising off-target selectivity, addressing a common search query: "how to improve specificity of indazole-based inhibitors." Collaborative efforts between academia and biotech firms may accelerate its translation into clinical candidates, particularly for immune-oncology targets like PD-1/PD-L1 pathways.